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Compound of Interest

Compound Name: Dichloroalumane

Cat. No.: B101752

Disclaimer: The following guidelines are intended for researchers, scientists, and drug
development professionals and are based on the assumption that the query
"dichloroalumane" was a typographical error for "dichloromethane" (DCM), a common
laboratory solvent. Dichloromethane is a hazardous chemical requiring strict handling and
disposal protocols.[1] Always consult your institution's specific safety data sheets (SDS) and
waste disposal procedures.

Immediate Safety and Handling Precautions

Dichloromethane poses significant health risks, including skin and eye irritation, central nervous
system depression, and potential cancer risks.[1][2] Due to its high volatility, it is a primary
inhalation hazard.[3] Adherence to the following personal protective equipment (PPE)
guidelines is mandatory when handling DCM:

Ventilation: Always handle dichloromethane in a certified chemical fume hood to minimize
inhalation exposure.[1]

o Eye Protection: Wear safety goggles or a face shield.[4]

o Protective Clothing: A buttoned lab coat is the minimum requirement.[5]

o Gloves: Dichloromethane can readily penetrate standard nitrile gloves in under 10 minutes.
[5] For handling small quantities, double-gloving with nitrile or using a nitrile and neoprene
combination is recommended.[5] For larger volumes or spill cleanup, consider more resistant
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gloves like SilverShield.[5] Contaminated gloves should be removed and disposed of
immediately.[5]

Step-by-Step Disposal Protocol

1.

2.

Waste Collection and Segregation:

Designated Waste Container: Collect all dichloromethane waste in a designated, properly
labeled, and sealable container.[4] The container should be compatible with chlorinated
solvents.

Labeling: The waste container must be clearly labeled as "Hazardous Waste:
Dichloromethane™" and should list any other constituents mixed with the solvent.

Segregation: Do not mix dichloromethane waste with other solvent waste streams unless
specifically permitted by your institution's waste management plan. Store DCM waste away
from incompatible chemicals.[5]

Spill Management: In the event of a dichloromethane spill, immediate action is necessary to

contain the area and prevent exposure.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[1]
Ensure the area is well-ventilated, preferably within a fume hood.[4]

Containment: For small spills, use an inert absorbent material such as sand, diatomaceous
earth, or a commercial solvent absorbent to dike and absorb the liquid.[1][6]

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container
for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's environmental health and safety (EHS) office.

. Formal Disposal:

Professional Disposal: Dichloromethane waste must be disposed of through an approved
hazardous waste disposal facility.[7] Do not pour dichloromethane down the drain.
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e Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. This typically involves completing a hazardous waste manifest and

scheduling a pickup with the EHS department.

Exposure Limits and Quantitative Data

Exposure to dichloromethane is regulated to minimize health risks. The following table

summarizes key exposure limits.

Parameter

Value

Notes

OSHA Workplace Exposure
Standard (8-hour TWA)

50 ppm (174 mg/m3)

Time-Weighted Average over
an 8-hour shift.[2]

EPA Inhalation Exposure Limit

A newer, more protective limit

established under the Toxic

2 ppm
(ECEL) (8-hour TWA) Substances Control Act
(TSCA).[5]
EPA Inhalation Exposure Limit Short-Term Exposure Limit
16 ppm

(ECEL) (15-min TWA)

over a 15-minute period.[5]

Boiling Point

40 °C (104 °F)

Do not heat above its boiling
point.[1][8]

Dichloromethane Waste Handling Workflow

The following diagram illustrates the decision-making process for handling dichloromethane

and its waste in a laboratory setting.
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Handling Dichloromethane

Wear Appropriate PPE:
- Double Gloves (Nitrile/Neoprene) Work in a
- Safety Goggles Chemical Fume Hood
- Lab Coat

Is the process complete?

Yes

Follow Spill Protocol:
1. Evacuate & Ventilate
2. Contain with Absorbent
3. Collect Contaminated Material

Collect Waste in a
Labeled, Sealed Container

Store Waste Container
in a Designated Area

Arrange for Disposal via
Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of dichloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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